Cas no 2248370-19-4 (9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid)

• Product Name: 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid
• CAS No: 2248370-19-4
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6040908
• PubChem ID: 137941849
• Update Time: 2025-05-23

9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-[(tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid
• 2248370-19-4
• EN300-6512365
• 9-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid
• 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-5-4-6-18-13(14)7-9(8-13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： FFYGBXVEZFTHHL-UHFFFAOYSA-N
• SMILES： O1CCCN(C(=O)OC(C)(C)C)C21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid

Professional Introduction to 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic Acid (CAS No. 2248370-19-4)

9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2248370-19-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate spirocyclic structure and protective group functionalities, represents a critical intermediate in the development of novel therapeutic agents.

The molecular framework of this compound is distinguished by the presence of a spirocyclic core, which integrates an oxygen atom into the bicyclic system, creating a unique stereochemical environment. This structural feature is particularly valuable in medicinal chemistry, as it allows for the modulation of physicochemical properties such as solubility, metabolic stability, and binding affinity. The introduction of the tert-butoxy carbonyl group serves as a protective mechanism for the carboxylic acid moiety, facilitating selective reactions while maintaining overall molecular integrity.

In recent years, the demand for sophisticated building blocks in drug discovery has led to an increased interest in spirocyclic compounds due to their ability to exhibit multiple functionalities within a single molecule. The oxa-azaspiro[3.5]nonane scaffold has been explored for its potential in creating bioactive molecules with enhanced pharmacological profiles. Specifically, studies have demonstrated that such structures can serve as versatile platforms for designing ligands targeting neurological and cardiovascular diseases.

The utility of 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid extends beyond its role as a synthetic intermediate; it has also been investigated for its potential applications in peptide mimetics and peptidomimetic drug design. The spirocyclic architecture imparts rigidity to the molecule, which can be leveraged to improve binding interactions with biological targets. Furthermore, the presence of both oxygen and nitrogen atoms within the spirocycle allows for diverse electronic distributions, enabling fine-tuning of pharmacokinetic properties.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, making it more feasible for large-scale applications in pharmaceutical research. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to streamline the synthesis of complex spirocyclic derivatives. These innovations have not only improved yield but also enabled the introduction of additional functional groups, expanding the synthetic toolbox for medicinal chemists.

The incorporation of protective groups like the tert-butoxy carbonyl moiety is particularly noteworthy, as it allows for selective deprotection under mild conditions without compromising other functionalities. This characteristic is especially valuable in multi-step syntheses where orthogonal reaction conditions are required. The ability to selectively modify specific regions of the molecule without affecting others has significantly accelerated the discovery process in drug development.

In conclusion, 9-[(Tert-butoxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2248370-19-4) stands out as a pivotal compound in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly significant role in the discovery and optimization of next-generation drugs.